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Compound of Interest

Compound Name: 3-(Methylthio)propanoic acid

Cat. No.: B1663858 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of 3-(Methylthio)propanoic acid, a sulfur-

containing carboxylic acid. It details the compound's chemical structure, properties, and its role

in biological pathways, along with relevant experimental methodologies.

Compound Identity and Chemical Structure
3-(Methylthio)propanoic acid, also known as 3-methylsulfanylpropanoic acid or 4-

thiapentanoic acid, is a thia fatty acid that plays a role in mammalian metabolism.[1][2][3] Its

fundamental chemical and structural information is crucial for understanding its reactivity and

biological function.

Chemical Formula: C₄H₈O₂S[4][5]

Structure:

The structure consists of a propanoic acid backbone with a methylthio group (-SCH₃) attached

at the C-3 position.
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Chemical Structure of 3-(Methylthio)propanoic Acid
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Caption: Chemical structure of 3-(Methylthio)propanoic acid.

Physicochemical and Identification Data
A summary of the key physical, chemical, and regulatory identifiers for 3-
(Methylthio)propanoic acid is presented below for easy reference.

Table 1: Chemical Identifiers and Synonyms

Identifier Type Value

CAS Number 646-01-5

Molecular Formula C₄H₈O₂S

Molecular Weight 120.17 g/mol

IUPAC Name 3-(Methylsulfanyl)propanoic acid

Synonyms
3-(Methylthio)propionic acid, 4-Thiapentanoic

acid, 3-Methylsulfanylpropionic acid

InChI Key CAOMCZAIALVUPA-UHFFFAOYSA-N

SMILES CSCCC(=O)O
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Table 2: Physicochemical Properties

Property Value

Appearance Colorless to light yellow liquid or solid

Melting Point 16 °C

Boiling Point 130 °C at 2 mmHg, 244-247 °C at 760 mmHg

Density 1.160 g/cm³

Refractive Index 1.4884

Water Solubility 25 mg/mL

pKa 4.29 ± 0.10 (Predicted)

Flash Point 130 °C at 15 mmHg

Biological Significance and Pathways
3-(Methylthio)propanoic acid is a known intermediate in the mammalian metabolism of

methionine. This compound is formed via a transaminative pathway, which represents a

significant route for methionine oxidation in vitro.

The pathway involves the transamination of methionine to its α-keto acid (α-keto-γ-

methiolbutyrate), which is then oxidatively decarboxylated to form 3-(Methylthio)propanoic
acid.
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Simplified Methionine Transamination Pathway
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Caption: Role of 3-(MTP) acid in methionine metabolism.

Beyond its role in metabolism, this compound has been identified as a phytotoxin produced by

the cassava pathogen Xanthomonas campestris manihotis. It also exhibits antifungal activity

against fungi such as F. oxysporum.

Experimental Protocols
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This section outlines methodologies relevant to the synthesis and biological evaluation of 3-
(Methylthio)propanoic acid.

A green and efficient method for the synthesis of 3-(alkylthio)propionic acids has been

developed. This protocol can be adapted for the specific synthesis of 3-(Methylthio)propanoic
acid.

Workflow:
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General Synthesis Workflow

Start Materials:
- 3-Mercaptopropionic acid
- Methyl halide (e.g., CH₃I)

- Base (e.g., NaOH)
- Solvent (e.g., Ethanol)

Reaction Setup:
Combine reactants in ethanol.

Heat under microwave irradiation
(e.g., 80-120 °C).

Aqueous Workup:
Acidify the reaction mixture.

Extract with an organic solvent.

Purification:
Dry the organic extract.

Remove solvent under reduced pressure.
Purify via column chromatography if needed.

Final Product:
3-(Methylthio)propanoic Acid

Click to download full resolution via product page

Caption: General workflow for synthesizing the compound.
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Methodology:

Reaction: The synthesis involves the reaction of 3-mercaptopropionic acid with a methyl

halide (such as methyl iodide or methyl bromide) in a suitable solvent like ethanol.

Base: A base, such as sodium hydroxide, is used to deprotonate the thiol group, facilitating

the nucleophilic attack on the methyl halide.

Heating: The reaction can be performed under conventional heating or microwave irradiation,

with the latter often leading to higher yields and shorter reaction times.

Purification: After the reaction is complete, the product is typically isolated through an

aqueous workup followed by extraction and purification, often by distillation or column

chromatography.

While a specific protocol for testing 3-(Methylthio)propanoic acid is not detailed in the cited

literature, a standard broth microdilution method can be employed to determine its minimum

inhibitory concentration (MIC) against fungal strains. This method is a standard approach

recommended by organizations like CLSI and EUCAST.

Methodology:

Preparation of Inoculum: A standardized suspension of the fungal isolate (e.g., Fusarium

oxysporum) is prepared in a suitable broth medium (e.g., RPMI 1640).

Drug Dilution: A serial two-fold dilution of 3-(Methylthio)propanoic acid is prepared in a 96-

well microtiter plate. A range of concentrations should be selected to capture the expected

MIC.

Inoculation: Each well is inoculated with the fungal suspension. A growth control well (no

compound) and a sterility control well (no inoculum) are included.

Incubation: The plate is incubated at a suitable temperature (e.g., 35°C) for a defined period

(typically 24-48 hours).

Endpoint Reading: The MIC is determined as the lowest concentration of the compound that

causes a significant inhibition of fungal growth (e.g., ≥50% or ≥90% reduction) compared to

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b1663858?utm_src=pdf-body
https://www.benchchem.com/product/b1663858?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663858?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


the growth control, often read visually or with a spectrophotometer.

The ethyl ester of 3-(Methylthio)propanoic acid has been investigated for its potential to

induce differentiation in human colon cancer cells.

Methodology:

Cell Culture: Human colon cancer cells (e.g., RCM-1) are plated in 35-mm plastic culture

plates and allowed to adhere for 24 hours.

Treatment: The cells are then treated with various concentrations of 3-(methylthio)propionic

acid ethyl ester (e.g., 0.25 to 2 mM) in a suitable culture medium for a specified duration

(e.g., 4 days).

Analysis: Post-treatment, the cells are analyzed for markers of differentiation. This can

include morphological assessment (e.g., formation of duct structures) and cell counting using

a hemacytometer after trypsinization.

This guide provides foundational technical information for professionals working with 3-
(Methylthio)propanoic acid, offering a basis for further research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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